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Compound of Interest

Compound Name: 8-Hydroxyquinolinolato-lithium

Cat. No.: B049599

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 8-
Hydroxyquinolinolato-lithium (Liq) as an efficient electron injection layer (EIL) in blue organic
light-emitting diode (OLED) applications. Detailed protocols for the synthesis of Liq and the
fabrication and characterization of a blue OLED device are included to facilitate research and
development in this field.

Introduction to 8-Hydroxyquinolinolato-lithium (Liq)

8-Hydroxyquinolinolato-lithium, commonly abbreviated as Liq, is an organometallic complex
that has garnered significant attention in the field of organic electronics. While not a blue light
emitter itself, Liq plays a crucial role in enhancing the performance of blue OLEDs by facilitating
the efficient injection of electrons from the cathode into the electron transport layer (ETL).[1][2]
This improved electron injection leads to a better charge balance within the device, resulting in
higher efficiency and potentially longer operational lifetimes.[3] Its primary application is as a
thin interlayer, typically only 1-2 nanometers thick, between the ETL and the metal cathode

(commonly aluminum).[4]

Key Properties of 8-Hydroxyquinolinolato-lithium

A summary of the key physical and photophysical properties of Liq is presented in Table 1.
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Property Value Reference
Chemical Formula CoHeNOLI

Molecular Weight 151.09 g/mol

Appearance White to yellowish powder

UV-Vis Absorption (THF) 261 nm

Photoluminescence (THF) 514 nm

Thermal Stability (TGA) >350 °C (0.5% weight loss)

Table 1: Physical and Photophysical Properties of 8-Hydroxyquinolinolato-lithium (Liq).

Application in Blue OLEDs: Performance Data

The inclusion of a thin Liq layer as an EIL significantly enhances the performance of blue
OLEDSs. Table 2 presents a compilation of performance data for various blue OLED device
structures that utilize Liq.
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Table 2: Performance data of blue OLEDs incorporating a Liq electron injection layer. Note:
Performance can vary based on specific material grades, layer thicknesses, and fabrication
conditions. ADN: 9,10-di(naphth-2-yl)anthracene, TBPe: 2,5,8,11-tetra-tert-butylperylene,
TAPC: 1,1-bis[(di-4-tolylamino)phenyl]cyclohexane, mCBP: 3,3-di(9H-carbazol-9-yl)biphenyl,
Flrpic: bis(2-(4,6-difluorophenyl)pyridinato-C2,N)(picolinato)iridium(lil), TPBI: 2,2',2"-(1,3,5-
Benzinetriyl)-tris(1-phenyl-1-H-benzimidazole), HAT-CN: 1,4,5,8,9,11-hexaazatriphenylene-
hexacarbonitrile, TCTA: Tris(4-carbazoyl-9-ylphenyl)amine, Ir(ppy)zacac: Bis(2-phenylpyridine)
(acetylacetonate)iridium(lll), BAIQ: bis(2-methyl-8-quinolinolato-N1,08)-(4-
phenylphenolato)aluminum, PVK: Poly(N-vinylcarbazole), TPD: N,N'-bis(3-methylphenyl)-N,N'-
diphenylbenzidine.
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Experimental Protocols
Synthesis of 8-Hydroxyquinolinolato-lithium (Liq)

This protocol describes a common method for the synthesis of Liq.

Materials:

8-Hydroxyquinoline

Lithium hydride (LiH)

Acetonitrile (anhydrous)

Dichloromethane (anhydrous)

Argon or Nitrogen gas (for inert atmosphere)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)
Magnetic stirrer and heating mantle

Filtration apparatus

Procedure:[5]

Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., argon),
dissolve 8-hydroxyquinoline in anhydrous acetonitrile (e.g., 50.0 g in 300 mL).

Heating: Gently heat the mixture to 40-50°C with stirring until the 8-hydroxyquinoline is
completely dissolved. Maintain this temperature for 2-4 hours.

Addition of Lithium Hydride: Slowly add lithium hydride (a molar equivalent of 1.5 times that
of 8-hydroxyquinoline) in small portions over a period of time (e.g., adding a fraction of the
total LiH every 10 minutes over 3 hours) while maintaining the temperature at 40-50°C.

Reaction: After the addition is complete, continue stirring the reaction mixture at 40-50°C for
an additional 5 hours.
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« |solation: Cool the reaction mixture to room temperature. The solid product is then collected

by filtration.

 Purification: The crude product can be purified by sublimation under high vacuum to yield a
high-purity material suitable for OLED fabrication.

Expected Yield: ~90-95%

Synthesis of 8-Hydroxyquinolinolato-lithium (Liq)

Reactants Solvent Reaction Conditions

40-50 °C

Inert Atmosphere

Crude Liq

Purification

High-Purity Liq
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Caption: Workflow for the synthesis of 8-Hydroxyquinolinolato-lithium.

Fabrication of a Blue Phosphorescent OLED

This protocol outlines the fabrication of a multilayer blue phosphorescent OLED using thermal
evaporation.

Device Structure: ITO / NPB (40 nm) / mCBP:Flrpic (8 wt%, 20 nm) / TPBi (30 nm) / Lig (1 nm)
/ Al (100 nm)

Materials and Equipment:

o Patterned Indium Tin Oxide (ITO) coated glass substrates

e Organic materials:
o Hole Transport Layer (HTL): N,N'-Di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB)
o Host for Emissive Layer (EML): 3,3'-Di(9H-carbazol-9-yl)biphenyl (mCBP)

o Blue Phosphorescent Emitter (dopant in EML): Bis(2-(4,6-difluorophenyl)pyridinato-C2,N)
(picolinato)iridium(lll) (Firpic)

o Electron Transport Layer (ETL): 2,2',2"-(1,3,5-Benzinetriyl)-tris(1-phenyl-1-H-
benzimidazole) (TPBI)

o Electron Injection Layer (EIL): 8-Hydroxyquinolinolato-lithium (Liq)
o Cathode Material: Aluminum (Al) pellets or wire
e High-vacuum thermal evaporation system (pressure <5 x 10~ mbar)[6]
o Substrate cleaning supplies (detergent, deionized water, acetone, isopropanol)
 Ultrasonic bath
e UV-Ozone cleaner

Protocol:
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e Substrate Cleaning:

o Thoroughly clean the ITO substrates by sequential ultrasonication in detergent, deionized
water, acetone, and isopropanol (15 minutes each).

o Dry the substrates with a stream of nitrogen gas.

o Treat the substrates with UV-Ozone for 10-15 minutes to improve the work function of the
ITO and remove any residual organic contaminants.

e Organic Layer Deposition (Thermal Evaporation):
o Load the cleaned ITO substrates into the thermal evaporation chamber.
o Load the organic materials and aluminum into separate evaporation sources (crucibles).
o Evacuate the chamber to a pressure below 5 x 10~¢ mbar.

o Sequentially deposit the organic layers onto the ITO substrate at the specified rates and
thicknesses:

HTL: Deposit NPB at a rate of 1-2 A/s to a thickness of 40 nm.

» EML: Co-evaporate mCBP and Flrpic. The deposition rate of mCBP should be around
1.84 A/s and Flrpic at 0.16 A/s to achieve an 8 wt% doping concentration, for a total
thickness of 20 nm.

= ETL: Deposit TPBi at a rate of 1-2 A/s to a thickness of 30 nm.

EIL: Deposit Liq at a rate of 0.1-0.5 A/s to a thickness of 1 nm.
o Cathode Deposition:

o Without breaking the vacuum, deposit aluminum at a rate of 2-5 A/s to a thickness of 100
nm.

e Encapsulation:
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o Remove the completed devices from the evaporation chamber and immediately
encapsulate them in an inert atmosphere (e.g., a nitrogen-filled glovebox) using a UV-
curable epoxy and a glass coverslip to prevent degradation from moisture and oxygen.
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Blue OLED Fabrication Workflow
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Caption: Step-by-step workflow for the fabrication of a blue OLED.
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Characterization of the Blue OLED Device

Equipment:
e Source measure unit (SMU)
e Photometer or spectroradiometer
e Probe station or device holder
Protocols:
e Current Density-Voltage-Luminance (J-V-L) Characteristics:
o Place the encapsulated device in the probe station.
o Connect the SMU to the ITO (anode) and Al (cathode) contacts.
o Position the photometer or spectroradiometer in front of the active pixel area.

o Apply a voltage sweep (e.g., from 0 to 10 V in 0.1 V steps) using the SMU and
simultaneously record the current and luminance at each voltage point.

o Plot the current density (J) versus voltage (V) and luminance (L) versus voltage (V).
» Efficiency Measurement:

o External Quantum Efficiency (EQE): Calculate the EQE at each data point using the
luminance, current, and electroluminescence spectrum. The EQE is the ratio of the
number of photons emitted to the number of electrons injected.

o Current Efficiency: Calculate the current efficiency (in cd/A) by dividing the luminance by
the current density.

o Power Efficiency: Calculate the power efficiency (in Im/W) by dividing the current efficiency
by the operating voltage.

e Electroluminescence (EL) Spectrum and CIE Coordinates:
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o Using the spectroradiometer, measure the EL spectrum of the device at a constant driving
current or voltage.

o From the spectrum, calculate the Commission Internationale de I'Eclairage (CIE) 1931
color coordinates (X, y) to quantify the color of the emitted light.

o Lifetime Measurement:

o Drive the device at a constant DC current that produces an initial luminance of interest
(e.g., 100 cd/m?).

o Monitor the luminance over time.

o The lifetime is typically reported as the time it takes for the luminance to decay to a certain
percentage of its initial value (e.g., LT95 is the time to reach 95% of the initial luminance).

OLED Characterization Signaling Pathway

(
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Light Output

Constant Current Dnvmg Spectroradlometer
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Caption: Logical flow for the characterization of an OLED device.

Conclusion

8-Hydroxyquinolinolato-lithium is a critical material for achieving high-performance blue
OLEDs. Its primary role as an electron injection layer effectively reduces the electron injection
barrier, leading to improved device efficiency and stability. The provided synthesis and
fabrication protocols offer a foundation for researchers to explore and optimize blue OLEDs
incorporating Liq for a variety of applications, from displays to solid-state lighting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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